5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline

• Molecular Formula: C25H22BrN3O2
• Molecular Weight: 476.4 g/mol
• IUPAC Name: 5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline
• InChI: InChI=1S/C25H22BrN3O2/c1-16-13-22-20-5-3-4-6-21(20)27-25(29(22)28-16)18-9-12-23(30-2)24(14-18)31-15-17-7-10-19(26)11-8-17/h3-14,25,28H,15H2,1-2H3
• InChI Key: YYPLTEWBELEWAI-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C3C=CC=CC3=NC(N2N1)C4=CC(=C(C=C4)OC)OCC5=CC=C(C=C5)Br

Description

5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline is a chemical compound that has been the focus of scientific research due to its potential applications in the field of drug development. This compound belongs to the class of quinazoline derivatives and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in various disease processes.
Biochemical and Physiological Effects:
The compound 5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been found to possess various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumors, and reduce inflammation.

Advantages and Limitations for Lab Experiments

The compound 5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline has several advantages for lab experiments. It is relatively easy to synthesize and has been found to possess potent pharmacological activities. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on 5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline. Some of these include:
1. Further studies on the mechanism of action of the compound to better understand its pharmacological activities.
2. Development of more efficient synthesis methods for the compound.
3. Investigation of the compound's potential applications in the treatment of other diseases, such as neurodegenerative disorders.
4. Exploration of the compound's potential as a lead compound for the development of new drugs with improved pharmacological activities.
5. Investigation of the compound's potential as a diagnostic tool for the detection of certain diseases.

Synthesis Methods

The synthesis of 5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline involves a multi-step process that includes the reaction of 4-bromophenylacetonitrile with 4-methoxyphenylboronic acid in the presence of a palladium catalyst to form 4-bromo-3-(4-methoxyphenyl)butanenitrile. This intermediate is then reacted with 2-methyl-3,5-dihydro-4H-pyrazol-3-one in the presence of a base to form the final product.

Scientific Research Applications

The compound 5-[3-[(4-bromophenyl)methoxy]-4-methoxyphenyl]-2-methyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been extensively studied for its potential applications in drug development. It has been found to possess various pharmacological activities, including anticancer, anti-inflammatory, and antitumor effects.